Cas no 66735-65-7 (3-(5-Methoxy-1H-indol-3-yl)-acrylic Acid)

• Product Name: 3-(5-Methoxy-1H-indol-3-yl)-acrylic Acid
• CAS No: 66735-65-7
• MF: C₁₂H₁₁NO₃
• MW: 217.220643281937
• CID: 2093047
• PubChem ID: 18450045
• Update Time: 2025-05-24

3-(5-Methoxy-1H-indol-3-yl)-acrylic Acid Chemical and Physical Properties

Names and Identifiers

• (E)-3-(5-Methoxy-1H-indol-3-yl)acrylic acid
• 3-(5-methoxy-indol-3-yl)-acrylic acid
• 1402072-52-9
• 2-Propenoic acid, 3-(5-methoxy-1H-indol-3-yl)-, (2E)-
• WS-02537
• EN300-6490888
• (E)-3-(5-methoxy-1H-indol-3-yl)prop-2-enoic acid
• SCHEMBL21256051
• 3-(5-METHOXY-1H-INDOL-3-YL)-ACRYLIC ACID
• (E)-3-(5-METHOXY-1H-INDOL-3-YL)ACRYLICACID
• 66735-65-7
• (2E)-3-(5-METHOXY-1H-INDOL-3-YL)PROP-2-ENOIC ACID
• MFCD06205256
• 3-(5-Methoxy-1H-indol-3-yl)-acrylic Acid

• Inchi： 1S/C12H11NO3/c1-16-9-3-4-11-10(6-9)8(7-13-11)2-5-12(14)15/h2-7,13H,1H3,(H,14,15)/b5-2+
• InChI Key： JSOBWUYSSGIUDS-GORDUTHDSA-N
• SMILES： O(C)C1C=CC2=C(C=1)C(/C=C/C(=O)O)=CN2

Computed Properties

• Exact Mass: 217.07389321g/mol
• Monoisotopic Mass: 217.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 62.3Ų

Additional information on 3-(5-Methoxy-1H-indol-3-yl)-acrylic Acid

3-(5-Methoxy-1H-indol-3-yl)-acrylic Acid (CAS No: 66735-65-7)

The compound 3-(5-Methoxy-1H-indol-3-yl)-acrylic Acid, with the CAS registry number 66735-65-7, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is notable for its unique structure, which combines an indole ring with an acrylic acid moiety, offering a platform for diverse chemical reactivity and biological activity. Recent studies have highlighted its potential applications in drug discovery, particularly in the development of novel therapeutics targeting neurodegenerative diseases and cancer.

The indole moiety, a bicyclic structure consisting of a six-membered benzene ring fused to a five-membered pyrrole ring, is a common feature in many bioactive compounds. In 3-(5-Methoxy-1H-indol-3-yl)-acrylic Acid, the indole ring is substituted at the 5-position with a methoxy group (-OCH₃), which introduces electron-donating effects and enhances the molecule's solubility and stability. The acrylic acid group (-CH₂COOH), attached at the 3-position of the indole ring, contributes to the compound's reactivity and ability to participate in various chemical reactions, such as polymerization and conjugation with other molecules.

Recent research has focused on the synthesis and characterization of 3-(5-Methoxy-1H-indol-3-yl)-acrylic Acid derivatives. For instance, studies have demonstrated that this compound can serve as a precursor for the preparation of fluorescent materials, which are highly sought after in bioimaging and sensing applications. The incorporation of the acrylic acid group allows for easy functionalization, enabling the creation of materials with tailored optical properties.

In terms of biological activity, 3-(5-Methoxy-1H-indol-3-yl)-acrylic Acid has shown promising results in preclinical studies. It exhibits potent antioxidant properties, which are attributed to its ability to scavenge free radicals and reduce oxidative stress. This makes it a potential candidate for the development of natural product-derived antioxidants for use in food additives or cosmetic products.

Furthermore, this compound has been investigated for its anti-inflammatory properties. Studies have shown that it can inhibit key enzymes involved in inflammation, such as cyclooxygenase (COX) and lipoxygenase (LOX). These findings suggest that 3-(5-Methoxy-1H-indol-3-yl)-acrylic Acid could be developed into a novel anti-inflammatory agent with fewer side effects compared to conventional drugs.

The synthesis of 3-(5-Methoxy-1H-indol-3-yl)-acrylic Acid typically involves multi-step organic reactions. One common approach is the Friedlander synthesis, which involves the condensation of o-aminoaryl aldehydes or ketones with active methylene compounds. This method allows for precise control over the substitution pattern on the indole ring, enabling the preparation of various derivatives with tailored properties.

In addition to its pharmacological applications, 3-(5-Methoxy-1H-indol-3-yl)-acrylic Acid has also been explored for its potential in materials science. For example, researchers have utilized this compound as a building block for constructing supramolecular assemblies and stimuli-responsive polymers. Its ability to form hydrogen bonds and engage in π–π interactions makes it an ideal candidate for these applications.

Recent advancements in computational chemistry have further enhanced our understanding of the molecular properties of 3-(5-Methoxy-1H-indol-3